Cas no 929974-33-4 (1-benzyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 1-benzyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 929974-33-4
• MF: C₂₀H₁₅N₃O₂
• MW: 329.352004289627
• MDL: MFCD08729219
• CID: 4665845
• PubChem ID: 16227654
• Update Time: 2025-09-27

1-benzyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-phenyl-1-(phenylmethyl)-
• 1-benzyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1-benzyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

• MDL： MFCD08729219
• Inchi： 1S/C20H15N3O2/c24-20(25)16-11-18(15-9-5-2-6-10-15)22-19-17(16)12-21-23(19)13-14-7-3-1-4-8-14/h1-12H,13H2,(H,24,25)
• InChI Key： QZVIHAPHTFLCEK-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=CC=C3)N=CC1=C(C(O)=O)C=C(C1=CC=CC=C1)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-benzyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Recent Advances in the Study of 1-Benzyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS: 929974-33-4)

1-Benzyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS: 929974-33-4) is a pyrazolopyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule, particularly the presence of the pyrazolopyridine core, make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1-benzyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid. One of the key findings is its potential as an inhibitor of specific kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study reported an IC50 value in the nanomolar range, suggesting high efficacy in targeting CDK2 and CDK6, two kinases often dysregulated in various cancers.

In addition to its anticancer potential, 1-benzyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid has also been investigated for its anti-inflammatory effects. A 2022 study in the European Journal of Pharmacology highlighted its ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The compound was shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, indicating its potential as a lead compound for the development of new anti-inflammatory drugs.

The synthesis and structural optimization of 1-benzyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid have also been areas of active research. Recent advancements in synthetic methodologies have enabled the efficient production of this compound and its derivatives with high yields and purity. For example, a 2023 paper in Organic & Biomolecular Chemistry described a novel one-pot synthesis route that significantly reduces the number of steps and improves overall efficiency. This development is particularly important for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 1-benzyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued investigation in the field of medicinal chemistry.

In conclusion, 1-benzyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS: 929974-33-4) represents a promising scaffold for the development of novel therapeutics, particularly in oncology and inflammation. Recent studies have shed light on its mechanisms of action and potential applications, paving the way for future research and drug development efforts. Continued exploration of this compound and its derivatives is expected to yield significant advancements in the field of chemical biology and medicine.